Cas no 2194903-71-2 (N-[2-(4-methoxyphenyl)ethyl]-3-(thiophen-2-yl)pyrrolidine-1-carboxamide)

• Product Name: N-[2-(4-methoxyphenyl)ethyl]-3-(thiophen-2-yl)pyrrolidine-1-carboxamide
• CAS No: 2194903-71-2
• MF: C₁₈H₂₂N₂O₂S
• MW: 330.444483280182
• CID: 5339204
• Update Time: 2025-05-21

N-[2-(4-methoxyphenyl)ethyl]-3-(thiophen-2-yl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenethyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide
• N-[2-(4-methoxyphenyl)ethyl]-3-thiophen-2-ylpyrrolidine-1-carboxamide
• N-[2-(4-methoxyphenyl)ethyl]-3-(thiophen-2-yl)pyrrolidine-1-carboxamide

• Inchi： 1S/C18H22N2O2S/c1-22-16-6-4-14(5-7-16)8-10-19-18(21)20-11-9-15(13-20)17-3-2-12-23-17/h2-7,12,15H,8-11,13H2,1H3,(H,19,21)
• InChI Key： SUVKMSUGPLYVQQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CN(C(NCCC2C=CC(=CC=2)OC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 3.1
• Topological Polar Surface Area: 69.8

Additional information on N-[2-(4-methoxyphenyl)ethyl]-3-(thiophen-2-yl)pyrrolidine-1-carboxamide

N-[2-(4-Methoxyphenyl)ethyl]-3-(thiophen-2-yl)pyrrolidine-1-carboxamide: A Comprehensive Overview

The compound N-[2-(4-methoxyphenyl)ethyl]-3-(thiophen-2-yl)pyrrolidine-1-carboxamide (CAS No. 2194903-71-2) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as N-[2-(4-methoxyphenyl)ethyl]-3-(thiophen-2-yl)pyrrolidine-1-carboxamide, is notable for its unique combination of functional groups and its potential applications in drug discovery and development.

Recent studies have highlighted the importance of thiophene-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. The presence of a thiophene ring in this compound suggests potential anti-inflammatory, antioxidant, or even anticancer properties. Researchers have been particularly interested in how the thiophene moiety interacts with other functional groups within the molecule to enhance bioactivity.

The methoxyphenyl group attached to the ethyl chain is another key feature of this compound. Methoxy substitution is known to influence the lipophilicity and bioavailability of molecules, making them more suitable for pharmaceutical applications. Recent advancements in computational chemistry have allowed scientists to model the interactions between this group and various biological systems, providing deeper insights into its pharmacokinetic properties.

Pyrrolidine rings are commonly found in natural products and have been extensively studied for their role in enzyme inhibition and receptor binding. The carboxamide group in this compound further enhances its potential as a bioactive agent, as amides are often involved in hydrogen bonding interactions critical for drug-target binding.

Recent research has focused on optimizing the synthesis of N-[2-(4-methoxyphenyl)ethyl]-3-(thiophen-2-yl)pyrrolidine-1-carboxamide to improve yield and purity. Novel synthetic routes, including microwave-assisted synthesis and catalytic methods, have been explored to streamline production. These advancements not only make the compound more accessible for further studies but also pave the way for its potential use in therapeutic agents.

In terms of biological activity, preliminary assays have shown promising results. The compound exhibits moderate inhibitory effects on certain kinases, suggesting its potential role in treating conditions associated with kinase overactivity, such as cancer and inflammatory diseases. However, further studies are required to fully understand its mechanism of action and safety profile.

The integration of multiple functional groups in this molecule presents both opportunities and challenges. While the diversity of interactions can lead to versatile biological effects, it also complicates the optimization process for drug development. Nonetheless, ongoing research continues to shed light on how these groups synergistically contribute to the compound's properties.

In conclusion, N-[2-(4-methoxyphenyl)ethyl]-3-(thiophen-2-yl)pyrrolidine-1-carboxamide represents a fascinating example of how structural complexity can lead to diverse biological activities. With continued research and development, this compound holds promise as a lead molecule for future therapeutic interventions.